Cas no 74990-30-0 (1-(Thiophen-2-yl)-1H-pyrazole)

• Product Name: 1-(Thiophen-2-yl)-1H-pyrazole
• CAS No: 74990-30-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 822796
• PubChem ID: 12554484
• Update Time: 2025-10-19

1-(Thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-yl)-1H-pyrazole
• 1-(2-thienyl)-1H-Pyrazole
• 1-thiophen-2-ylpyrazole
• FT-0716308
• 1-(2-thienyl)pyrazole
• DTXSID70502344
• 74990-30-0
• 1-(3'-thienyl)pyrazole
• RUBUTKBLCAVMRM-UHFFFAOYSA-N
• SCHEMBL156897
• AKOS015901065
• DA-16755

• Inchi： 1S/C7H6N2S/c1-3-7(10-6-1)9-5-2-4-8-9/h1-6H
• InChI Key： RUBUTKBLCAVMRM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1N1C=CC=N1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(Thiophen-2-yl)-1H-pyrazole

1-(Thiophen-2-yl)-1H-pyrazole: A Comprehensive Overview

1-(Thiophen-2-yl)-1H-pyrazole, also known by its CAS number 74990-30-0, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a thiophene moiety. The pyrazole ring, a five-membered aromatic structure containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The thiophene group, on the other hand, adds electron-donating properties and enhances the compound's stability and solubility.

Recent studies have highlighted the potential of 1-(Thiophen-2-yl)-1H-pyrazole as a building block in the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of anti-inflammatory agents, where its ability to modulate key inflammatory pathways has shown promising results. Additionally, this compound has been utilized in the creation of fluorescent sensors for detecting metal ions and anions in aqueous solutions. Its ability to form stable coordination complexes with metal ions such as copper and zinc has made it a valuable tool in analytical chemistry.

The synthesis of 74990-30-0 typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. One common approach involves the reaction of 2-thiophenol with an appropriate diazonium salt or azo compound, followed by thermal cyclization to form the pyrazole ring. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of physical properties, 1-(Thiophen-2-yl)-1H-pyrazole exhibits a melting point of approximately 285°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, which is attributed to the conjugated π-system within the molecule. This property makes it an attractive candidate for applications in optoelectronics and photovoltaics.

One of the most exciting developments involving this compound is its use in drug discovery. Researchers have found that 74990-30-0 can serve as a lead compound for designing inhibitors of protein kinases, which are key targets in cancer therapy. Its ability to bind to these enzymes with high affinity has opened new avenues for developing selective and potent anticancer agents.

In conclusion, 1-(Thiophen-2-yl)-1H-pyrazole, with its unique chemical structure and diverse functional groups, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to medicinal chemistry, underscoring its importance as a versatile building block in modern organic synthesis.